Cas no 478078-28-3 ((E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one)

(E)-1-(4-Benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one is a synthetic organic compound featuring a benzodioxole moiety linked to a benzylpiperazine group via an α,β-unsaturated ketone bridge. Its structural design incorporates a bromo-substituted benzodioxolyl group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The conjugated enone system may contribute to reactivity in Michael addition or nucleophilic substitution reactions, while the benzylpiperazine moiety could influence biological activity. This compound is of interest in medicinal chemistry for its potential as a scaffold in developing bioactive molecules, particularly in CNS-targeted research due to the piperazine pharmacophore. Its crystalline form and defined melting point facilitate analytical characterization and purity assessment.

(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one structure

478078-28-3 structure

Product Name:(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one

CAS No:478078-28-3

MF:C₂₁H₂₁BrN₂O₃

MW:429.307044744492

CID:5233466

Update Time:2025-05-30

(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- (E)-1-(4-BENZYLPIPERAZINO)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-2-PROPEN-1-ONE
- (2E)-1-(4-benzylpiperazin-1-yl)-3-(6-bromo-2H-1,3-benzodioxol-5-yl)prop-2-en-1-one
- (E)-1-(4-benzylpiperazin-1-yl)-3-(6-bromo-1,3-benzodioxol-5-yl)prop-2-en-1-one
- HMS1365J20
- (E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one
- Inchi： 1S/C21H21BrN2O3/c22-18-13-20-19(26-15-27-20)12-17(18)6-7-21(25)24-10-8-23(9-11-24)14-16-4-2-1-3-5-16/h1-7,12-13H,8-11,14-15H2/b7-6+
- InChI Key： VLWMEBWOHHKNCM-VOTSOKGWSA-N
- SMILES： BrC1C=C2C(=CC=1/C=C/C(N1CCN(CC3C=CC=CC=3)CC1)=O)OCO2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 530
XLogP3: 3.6
Topological Polar Surface Area: 42

(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	7R-0219-1MG	(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one	478078-28-3	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	7R-0219-5MG	(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one	478078-28-3	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	7R-0219-10MG	(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one	478078-28-3	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	7R-0219-50MG	(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one	478078-28-3	>90%	50mg	£77.00	2025-02-08
Key Organics Ltd	7R-0219-100MG	(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one	478078-28-3	>90%	100mg	£110.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880816-1g	(2E)-1-(4-Benzylpiperazin-1-yl)-3-(6-bromo-2H-1,3-benzodioxol-5-yl)prop-2-en-1-one	478078-28-3	90%	1g	￥2401.0	2024-04-18

(E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one Related Literature

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Related Categories

Additional information on (E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one

Compound CAS No. 478078-28-3: (E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one

The compound with CAS number 478078-28-3, known as (E)-1-(4-benzylpiperazino)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-propen-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The benzodioxole moiety in the molecule is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological activities, particularly in enzyme inhibition and receptor binding. The bromo substituent further enhances the molecule's versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and cross-coupling processes.

The piperazine ring system is another critical component of this compound. Piperazines are well-known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in medicinal chemistry. The benzyl group attached to the piperazine ring adds hydrophobicity and improves the molecule's solubility properties, which are crucial for pharmacokinetic optimization.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the propenone group exhibits significant conjugation effects, which can influence both its electronic behavior and its interaction with biological systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving coupling reactions, oxidation steps, and stereochemical control measures. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process.

From a pharmacological perspective, this compound has shown promise as a potential lead molecule for developing novel therapeutic agents. Its ability to modulate key signaling pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer.

Moreover, the benzodioxole group has been associated with antioxidant properties, which could be leveraged in developing nutraceuticals or cosmeceuticals. The combination of these functional groups within a single molecule creates a versatile platform for further research and development.

In conclusion, the compound CAS No. 478078-28-3 represents a fascinating example of how advanced synthetic techniques and cutting-edge research can yield molecules with diverse applications. Its unique structure and functional groups make it a valuable asset in both academic and industrial settings.